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Compound of Interest

Compound Name: 4-tert-Butylphenylacetic acid

Cat. No.: B181309 Get Quote

This guide provides crucial safety protocols and logistical procedures for researchers,

scientists, and drug development professionals handling 4-tert-Butylphenylacetic acid.

Adherence to these guidelines is essential for ensuring personal safety and proper disposal.

Hazard Summary
4-tert-Butylphenylacetic acid presents several health and environmental hazards. It is known

to cause skin irritation and serious eye damage.[1][2][3] Inhalation may lead to respiratory

irritation.[3][4] Furthermore, it is suspected of damaging fertility or the unborn child and is toxic

to aquatic life with long-lasting effects.[3][5]

Personal Protective Equipment (PPE)
The following table summarizes the essential personal protective equipment required when

handling 4-tert-Butylphenylacetic acid. In all laboratory settings, a lab coat, protective

eyewear, long pants, and closed-toe shoes are the minimum required PPE.[6]
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Protection Type Specific PPE
Standard/Specificati

on
Purpose

Eye and Face

Protection

Chemical safety

goggles or safety

glasses with side-

shields. A face shield

should be worn over

goggles when there is

a splash hazard.[6][7]

ANSI Z87.1

approved[6][7]

To protect eyes from

splashes, dust, and

flying particles.[6]

Hand Protection

Chemical-resistant

gloves (e.g., Nitrile).[6]

[8][9]

Follow manufacturer's

specifications for

chemical resistance.

To prevent skin

contact and

absorption.[9]

Body Protection
Laboratory coat.[6][9]

[10]
Standard lab coat

To protect skin and

clothing from spills

and contamination.[9]

[10]

Respiratory Protection

NIOSH/MSHA

approved respirator (if

ventilation is

inadequate or dust is

generated).[9][11]

Follow NIOSH/MSHA

guidelines

To prevent inhalation

of dust or aerosols.[4]

Operational Plan: Step-by-Step Handling Protocol
Preparation:

Ensure a certified chemical fume hood is operational and available.

Verify that an eyewash station and safety shower are accessible and unobstructed.[4]

Gather and inspect all necessary PPE as detailed in the table above.

Prepare all necessary equipment and reagents before handling the chemical.

Handling:
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Conduct all work with 4-tert-Butylphenylacetic acid within a chemical fume hood to

ensure adequate ventilation.[3][4][11]

Avoid direct contact with the skin and eyes.[1][4]

Minimize the generation of dust.

Keep the container tightly closed when not in use.[4]

Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.[4]

In case of skin contact, immediately wash the affected area with plenty of soap and water

and remove contaminated clothing.[1][4]

If eye contact occurs, rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

[1][4]

Disposal Plan: Step-by-Step Waste Management
Waste Collection:

All solid waste contaminated with 4-tert-Butylphenylacetic acid (e.g., weigh boats,

contaminated gloves, paper towels) must be collected in a designated, properly labeled

hazardous waste container.[12]

The container must be clearly labeled with "Hazardous Waste" and the full chemical name:

"4-tert-Butylphenylacetic acid".[12]

Container Management:

The hazardous waste container must be kept tightly sealed at all times, except when

adding waste.[12]

Store the waste container in a designated satellite accumulation area that is at or near the

point of generation and under the control of the operator.
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Disposal:

Dispose of the hazardous waste through your institution's environmental health and safety

(EHS) office.

Complete a hazardous material pickup request form as required by your institution.[12]

Do not dispose of 4-tert-Butylphenylacetic acid down the drain or in regular trash, as it

is toxic to aquatic life.[4]

Experimental Workflow
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Caption: Workflow for the safe handling and disposal of 4-tert-Butylphenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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